Cas no 31721-17-2 (quinupramine)

quinupramine Properties

Names and Identifiers

• quinupramine
• 11-(1-azabicyclo[2.2.2]octan-3-yl)-5,6-dihydrobenzo[b][1]benzazepine
• Kevopril
• Kinupril
• Quinupramina
• Quinupraminum
• CHEMBL107360
• CHEBI:135292
• D07336
• Quinupramine (INN)
• QUINUPRAMINE [MART.]
• 31721-17-2
• Quinupramine [INN:DCF]
• QUINUPRAMINE [INN]
• EINECS 250-780-3
• 2-{1-azabicyclo[2.2.2]octan-3-yl}-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• 5-(3-Chinuclidinyl)-10,11-dihydro-5H-dibenz(b,f)azepin
• QUINUPRAMINE [WHO-DD]
• DB13246
• NS00002301
• Q7272541
• Kevopril; Kinupril; LM 208
• QUINUPRAMINE [MI]
• Oprea1_740272
• UNII-29O61HFF4L
• Quinupraminum [INN-Latin]
• SCHEMBL49100
• 10,11-Dihydro-5-(3-quinuclidinyl)-5H-dibenz(b,f)azepine
• 29O61HFF4L
• DTXSID70865608
• HY-106578
• Quinupramina [INN-Spanish]
• FT-0674293
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-quinuclidinyl)-
• CS-0026094
• EN300-18563724
• 2-(1-azabicyclo(2.2.2)octan-3-yl)-2-azatricyclo(9.4.0.0^(3,8))pentadeca-1(15),3,5,7,11,13-hexaene
• QUINUPRAMINE (MART.)
• 2-{1-azabicyclo[2.2.2]octan-3-yl}-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaene
• Quinupraminum (INN-Latin)
• JCBQCKFFSPGEDY-UHFFFAOYSA-N
• Quinupramina (INN-Spanish)
• N06AA23
• +Expand

• InChIKey： KAOKZPNFVPZBFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H24N2/c1-3-7-20-16(5-1)13-18(17-6-2-4-8-21(17)22-20)19-14-23-11-9-15(19)10-12-23/h1-6,8,13,15,19-20,22H,7,9-12,14H2
• SMILES： C1=CC=C2C=C(C3CN4CCC3CC4)C3=CC=CC=C3NC2C1

Computed Properties

• Exact Mass: 304.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 304.193948774g/mol
• Heavy Atom Count: 23
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• LogP: 4.02040
• PSA: 6.48000
• Boiling Point: 445.2±44.0 °C at 760 mmHg
• Melting Point: 150°
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 201.7±16.3 °C
• Density: 1.2±0.1 g/cm3

quinupramine Security Information

• Safety Term：6.1(b)
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：UN 3249
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Signal Word：warning
• HazardClass：6.1(b)

quinupramine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%